N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H15Cl2N3O2/c1-2-3-10-7-15(22)20(9-18-10)8-14(21)19-11-4-5-12(16)13(17)6-11/h4-7,9H,2-3,8H2,1H3,(H,19,21)
• InChI Key: GMPQYCMKVPKUGZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C=N1)CC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H15Cl2N3O2
• Molecular Weight: 340.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide, commonly known as DPA, is a synthetic compound that has gained significant attention in the field of scientific research. DPA belongs to the class of pyrimidine derivatives and has been studied extensively for its potential in various applications, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Spectroscopic Analysis and Quantum Computational Approaches

Research has detailed the vibrational spectroscopic signatures of related molecules, emphasizing the effects of rehybridization and hyperconjugation on dimer molecules. These studies, utilizing Raman and Fourier transform infrared spectroscopy combined with density functional theory, offer insights into the stereo-electronic interactions leading to stability. This approach has been applied to molecules with structural similarities, highlighting the importance of intramolecular and intermolecular contacts and their implications for pharmacokinetics and antiviral activity (Jenepha Mary et al., 2022).

Synthesis and Antimicrobial Activity

Derivatives of pyrimidines, including those structurally similar to N-(3,4-dichlorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide, have been synthesized and evaluated for their antimicrobial properties. These studies contribute to the understanding of how structural modifications can influence biological activity, offering a pathway to new antimicrobial agents (Hossan et al., 2012).

Corrosion Inhibition

The synthesis of acetamide derivatives, including those with long alkyl side chains, has demonstrated potential as corrosion inhibitors. These compounds, tested in acidic and mineral oil mediums, have shown promising inhibition efficiencies, suggesting applications in protecting metal surfaces against corrosion (Yıldırım & Cetin, 2008).

Anticancer Activity and Molecular Docking Analysis

Research focusing on structurally related compounds has explored their synthesis, characterization, and potential as anticancer agents through molecular docking analysis. These studies aim to understand the binding interactions of such compounds with biological targets, contributing to the development of new therapeutic agents (Sharma et al., 2018).

Antioxidant and Antitumor Activities

Investigations into the antioxidant and antitumor activities of prepared nitrogen heterocycles, including oxazolone and acetamide derivatives, have provided insights into their potential therapeutic applications. These studies emphasize the importance of synthetic chemistry in discovering new drugs with desirable biological activities (El-Moneim et al., 2011).